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Compound of Interest

Compound Name: n-Tigloylglycine-2,2-d2

Cat. No.: B12407693

Audience: Researchers, scientists, and drug development professionals.
Introduction

n-Tigloylglycine (N-[(2E)-2-Methyl-2-butenoyl]glycine) is an N-acylglycine, a class of
metabolites formed from the conjugation of a fatty acid acyl-CoA and glycine.[1][2] Specifically,
it is an intermediate in the catabolism of the amino acid isoleucine.[3] Elevated urinary levels of
n-Tigloylglycine are diagnostically significant for certain inborn errors of metabolism, such as
beta-ketothiolase deficiency and disorders of propionate metabolism, and have also been
implicated as a potential marker for mitochondrial respiratory chain disorders.[3][4] Accurate
identification and quantification of n-Tigloylglycine in biological matrices are crucial for clinical
diagnosis and metabolic research. Mass spectrometry, coupled with chromatographic
separation, provides the necessary sensitivity and specificity for this analysis. This application
note details the characteristic fragmentation pattern of n-Tigloylglycine and provides
standardized protocols for its analysis via Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Mass Spectrometry Fragmentation Pattern

n-Tigloylglycine has a monoisotopic molecular weight of 157.0739 g/mol and a chemical
formula of C7H11:NOs.[2][5] Its fragmentation in mass spectrometry is predictable and provides
characteristic product ions that are essential for its unambiguous identification using techniques
like Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).
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Positive lon Mode Fragmentation (ESI)

In positive ion mode, n-Tigloylglycine is typically observed as the protonated molecule [M+H]*
at a mass-to-charge ratio (m/z) of approximately 158.08.[1][5] Collision-induced dissociation
(CID) of this precursor ion primarily results in the cleavage of the amide bond between the tiglyl
group and the glycine moiety.

The major product ions observed are:

e m/z 83.05: This ion corresponds to the tigloyl cation ([CsH70]*), formed by the loss of the
glycine portion.

e m/z 55.05: A subsequent fragmentation of the tigloyl cation (m/z 83.05) through the loss of a
neutral carbon monoxide (CO) molecule results in this [CaH7]* ion.[1]
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Caption: Fragmentation pathway of n-Tigloylglycine in positive ESI mode.

Negative lon Mode Fragmentation (ESI)

In negative ion mode, n-Tigloylglycine forms the deprotonated molecule [M-H]~ at m/z 156.07.
[1][5] The fragmentation of this ion also yields characteristic product ions.

The major product ions observed are:

e m/z 112.08: This fragment results from the neutral loss of carbon dioxide (COz) from the

carboxyl group of the precursor ion.
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e m/z 74.02: This ion corresponds to the deprotonated glycine anion ([C2H4NO:2]~), resulting
from the cleavage of the amide bond.[1]
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Caption: Fragmentation pathway of n-Tigloylglycine in negative ESI mode.

Quantitative Fragmentation Data

The following table summarizes the key mass spectrometric transitions and reported relative
intensities for n-Tigloylglycine based on public spectral database entries.[1]

s T Precursor miz lonization Fragment lon Relati\{e
Mode miz Intensity
[M+H]* 158.0817 Positive (ESI) 83.0492 999 (Base Peak)
[M+H]* 158.0817 Positive (ESI) 55.0551 95
[M+H]* 158.0817 Positive (ESI) 116.9775 11
[M-H]~ 156.0661 Negative (ESI) 112.0772 421
[M-H]~ 156.0661 Negative (ESI) 74.0258 175
[M-H]~ 156.0661 Negative (ESI) 96.0463 88

Experimental Protocols
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The following protocols provide a general framework for the analysis of n-Tigloylglycine in
biological samples. Instrument parameters should be optimized for the specific system being
used.

Protocol 1: LC-MS/MS Analysis

This method is suitable for the analysis of n-Tigloylglycine in urine or plasma.

1. Sample Preparation (Urine) a. Thaw frozen urine samples at room temperature. b. Vortex
mix for 15 seconds. c. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet debris. d. Dilute
100 pL of the supernatant 1:10 with a solution of 0.1% formic acid in water. e. Add an
appropriate internal standard (e.g., isotopically labeled Tiglyl[*3C, >N]glycine).[4] f. Vortex and
transfer to an autosampler vial.

2. Liquid Chromatography Parameters

e Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 pum particle size).

e Mobile Phase A: 0.1% Formic Acid in Water.

¢ Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient: 2% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 2% B and
re-equilibrate for 3 minutes.

e Flow Rate: 0.3 mL/min.

e Column Temperature: 40°C.

¢ Injection Volume: 5 pL.

3. Mass Spectrometry Parameters (ESI-QTOF or Triple Quadrupole)

« lonization Mode: Electrospray lonization (ESI), Positive and/or Negative.

» Capillary Voltage: 3.5 kV (Positive), -3.0 kV (Negative).

e Source Temperature: 120°C.

o Desolvation Gas Temperature: 400°C.

» Desolvation Gas Flow: 800 L/hr.

» Collision Energy: Ramped or optimized for specific transitions (e.g., 5-60 V).[1]
» Data Acquisition: Full Scan (for identification) and MRM (for quantification).

e Positive MRM Transitions: 158.1 - 83.1; 158.1 — 55.1

e Negative MRM Transitions: 156.1 - 112.1; 156.1 - 74.0

Protocol 2: GC-MS Analysis
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GC-MS analysis requires derivatization to increase the volatility of n-Tigloylglycine.

1. Sample Preparation and Derivatization a. To 100 pL of urine or plasma, add the internal
standard. b. Perform a liquid-liquid or solid-phase extraction to isolate organic acids. c.
Evaporate the sample to dryness under a stream of nitrogen. d. To the dried residue, add 50 uL
of N,O-Bis(trimethylsilyDtrifluoroacetamide (BSTFA) with 1% TMCS and 50 pL of pyridine. e.
Cap the vial tightly and heat at 70°C for 60 minutes to form the trimethylsilyl (TMS) derivative.
[4][6] f. Cool to room temperature before injection.

2. Gas Chromatography Parameters

e Column: DB-5ms or similar non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 um film
thickness).

o Carrier Gas: Helium at a constant flow of 1.0 mL/min.

e Inlet Temperature: 250°C.

« Injection Mode: Splitless.

e Oven Program: Initial temperature of 80°C, hold for 2 minutes. Ramp at 10°C/min to 280°C,
hold for 5 minutes.

3. Mass Spectrometry Parameters (Electron lonization - EI)

¢ lonization Mode: Electron lonization (El).

¢ lonization Energy: 70 eV.[7]

e Source Temperature: 230°C.

e Quadrupole Temperature: 150°C.

o Data Acquisition: Scan mode (m/z 40-500) for identification or Selected lon Monitoring (SIM)
for quantification. Characteristic ions for the di-TMS derivative of n-Tigloylglycine should be
monitored.

Analytical Workflow Overview

The general workflow for the analysis of n-Tigloylglycine from biological samples is depicted
below.
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General Analytical Workflow
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Caption: A generalized workflow for n-Tigloylglycine analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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